Cas no 615281-66-8 (1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole)

• Product Name: 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole
• CAS No: 615281-66-8
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 6024949
• PubChem ID: 962378
• Update Time: 2025-09-27

1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole
• 1-prop-2-enyl-2-(3,4,5-trimethoxyphenyl)benzimidazole
• AKOS000565339
• SCHEMBL21749200
• Z57300123
• IDI1_024005
• F1558-0166
• 1-Allyl-2-(3,4,5-trimethoxy-phenyl)-1H-benzoimidazole
• HMS1490F01
• ChemDiv3_006095
• 1-allyl-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole
• 615281-66-8

• Inchi： 1S/C19H20N2O3/c1-5-10-21-15-9-7-6-8-14(15)20-19(21)13-11-16(22-2)18(24-4)17(12-13)23-3/h5-9,11-12H,1,10H2,2-4H3
• InChI Key： GIWZLJHFMIZPCE-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=C(OC)C(OC)=C2)N(CC=C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole

Research Brief on 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole (CAS: 615281-66-8)

The compound 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole (CAS: 615281-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's structural uniqueness, featuring a benzodiazole core substituted with a prop-2-en-1-yl group and a 3,4,5-trimethoxyphenyl moiety. This configuration has been linked to enhanced bioactivity, particularly in modulating key cellular pathways involved in inflammation and cancer. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo investigations have demonstrated that 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole exhibits potent inhibitory effects on tubulin polymerization, a critical process in cell division. This property positions the compound as a potential candidate for anticancer therapy, with preliminary data showing efficacy against a range of cancer cell lines, including breast, lung, and colon cancers. Furthermore, its ability to disrupt microtubule dynamics suggests a mechanism akin to that of established chemotherapeutic agents like paclitaxel and vincristine.

Beyond its anticancer potential, recent research has explored the compound's anti-inflammatory properties. Studies indicate that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, likely through the inhibition of NF-κB signaling. These findings open avenues for its application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Current efforts are focused on structural modifications to improve its drug-like properties while retaining its bioactivity.

In conclusion, 1-(prop-2-en-1-yl)-2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole represents a versatile scaffold with dual therapeutic potential in oncology and immunology. Continued research into its mechanism of action and optimization of its pharmacological profile will be crucial for its development into a clinically viable drug candidate. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in modern medicine.